rac-Cubebin
rac-Cubebin
Brand Name:
Vulcanchem
CAS No.:
1242843-00-0
VCID:
VC21211949
InChI:
InChI=1S/C20H20O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,7-8,14-15,20-21H,5-6,9-11H2/t14-,15+,20?/m0/s1
SMILES:
C1C(C(C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5
Molecular Formula:
C20H20O6
Molecular Weight:
356.4 g/mol
rac-Cubebin
CAS No.: 1242843-00-0
Cat. No.: VC21211949
Molecular Formula: C20H20O6
Molecular Weight: 356.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1242843-00-0 |
|---|---|
| Molecular Formula | C20H20O6 |
| Molecular Weight | 356.4 g/mol |
| IUPAC Name | (3R,4R)-3,4-bis(1,3-benzodioxol-5-ylmethyl)oxolan-2-ol |
| Standard InChI | InChI=1S/C20H20O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,7-8,14-15,20-21H,5-6,9-11H2/t14-,15+,20?/m0/s1 |
| Standard InChI Key | DIYWRNLYKJKHAM-VKWYCSODSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5 |
| SMILES | C1C(C(C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5 |
| Canonical SMILES | C1C(C(C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5 |
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